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Compound of Interest

Compound Name: 1,3-Bis-aminooxy propane

Cat. No.: B1664539 Get Quote

Technical Support Center: 1,3-
Bis(aminooxy)propane
This technical support guide provides essential information on the stability and storage of 1,3-

Bis(aminooxy)propane, a versatile aminooxy PEG linker used in bioconjugation and for

synthesizing PROTACs.[1][2] Researchers, scientists, and drug development professionals can

find answers to frequently asked questions and troubleshooting guidance for common issues

encountered during their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 1,3-Bis(aminooxy)propane?

A: For optimal stability, 1,3-Bis(aminooxy)propane should be stored under specific conditions.

For short-term storage (days to weeks), a temperature of 0 - 4°C is recommended.[1] For long-

term storage (months to years), the compound should be kept at -20°C.[1][2][3] It is also

advised to store the compound in a dry, dark place and to keep the vial tightly sealed.[1][4]

Q2: How stable is 1,3-Bis(aminooxy)propane during shipping?

A: This product is considered stable enough for a few weeks during ordinary shipping and time

spent in Customs under ambient temperatures.[1][3]

Q3: What is the shelf life of 1,3-Bis(aminooxy)propane?
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A: If stored properly according to the recommended guidelines, 1,3-Bis(aminooxy)propane has

a shelf life of over two years.[1] One supplier suggests that if the product is stored as stated on

the vial and the vial is kept tightly sealed, it can be stored for up to 24 months.[4]

Q4: In what solvents is 1,3-Bis(aminooxy)propane soluble?

A: 1,3-Bis(aminooxy)propane is soluble in DMSO.[1]

Q5: How should I handle stock solutions of 1,3-Bis(aminooxy)propane?

A: It is best to prepare and use solutions on the same day.[4] If you need to prepare stock

solutions in advance, it is recommended to store them as aliquots in tightly sealed vials at

-20°C.[4] Generally, these stock solutions are usable for up to one month.[4] Before use, and

prior to opening the vial, allow the product to equilibrate to room temperature for at least one

hour.[4]

Troubleshooting Guide
Q1: I observe poor reactivity of 1,3-Bis(aminooxy)propane in my conjugation reaction. What

could be the cause?

A: Aminooxy compounds are known to be reactive and sensitive, and it is highly recommended

to use them immediately (within one week of receipt if possible) for best results.[3] Decreased

reactivity can be a sign of degradation. Ensure that the compound has been stored correctly at

-20°C for long-term storage and that stock solutions are fresh.[1][3][4] Repeated freeze-thaw

cycles of stock solutions should also be avoided.

Q2: My experimental results are inconsistent when using different batches of 1,3-

Bis(aminooxy)propane. Why might this be?

A: Inconsistency between batches can sometimes be attributed to the degree of hydration,

which can affect the molecular weight and, consequently, the concentration of your stock

solutions.[1] Always refer to the batch-specific certificate of analysis for the precise molecular

weight. Additionally, ensure that storage conditions have been consistently maintained for all

batches.

Data Summary
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Parameter Recommendation Source(s)

Short-Term Storage
Dry, dark, at 0 - 4°C (days to

weeks)
[1]

Long-Term Storage -20°C (months to years) [1][2][3]

Shipping Condition
Ambient temperature (stable

for a few weeks)
[1][3]

Shelf Life >2 years if stored properly [1]

Stock Solution Storage
Aliquots in tightly sealed vials

at -20°C for up to one month
[4]

Experimental Protocols & Workflows
While specific, detailed experimental protocols for stability testing of 1,3-bis(aminooxy)propane

are not readily available in public literature, a general workflow for assessing the stability of a

chemical compound can be adapted.

General Workflow for Stability Assessment
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Experimental Setup

Stress Conditions

Analysis Conclusion

Prepare solutions of
1,3-bis(aminooxy)propane
in relevant buffers/solvents

Aliquot samples for
different conditions

(e.g., temp, pH, light)

Incubate samples at
various temperatures
(e.g., 4°C, RT, 40°C)

Expose samples to
light vs. dark conditions

Adjust pH of solutions
to test pH stability

Withdraw aliquots
at defined time points

Analyze sample purity
and integrity (e.g., HPLC, LC-MS)

Quantify remaining
1,3-bis(aminooxy)propane

Determine degradation
rate and identify critical

stability factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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